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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

In the demanding environment of research, diagnostics, and drug development, the durability

of equipment and experimental setups is paramount. The adhesives used in these settings

must withstand exposure to a wide array of chemicals. This guide provides a detailed

comparison of the chemical resistance of Permabond 910, a methyl cyanoacrylate adhesive,

against common laboratory solvents, and contrasts its performance with alternative adhesive

technologies.

Chemical Resistance Profile of Adhesives
The following table summarizes the chemical resistance of Permabond 910 and selected

alternative adhesives to common laboratory solvents. The data is presented as the percentage

of bond strength retained after prolonged immersion.
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Chemical
Solvent

Permabond
910
(Cyanoacrylate
)

Loctite 401
(Cyanoacrylate
)

One-
Component
Epoxy

Silicone

Acetone
Poor (Good

Solvent)[1][2]
Poor Good

Poor (Severe

Effect)[3]

Ethanol Good[1]
100% (1000h)[4]

[5]
~95% Good

Isopropanol Good[1]
115% (1000h)[4]

[5]
~98% Good[3]

Toluene
Not

Recommended
- ~90% Fair (Swelling)

Methanol
Not

Recommended
- ~65% Good[3]

Gasoline Excellent[1][6]
110% (1000h)[4]

[5]
~100% -

Motor Oil Excellent[1]
115% (1000h)[4]

[5]
~100% -

Water

Poor (Boiling

water destroys

bonds in <24h)

[1][2]

130% (1000h in

Water/Glycol)[4]

[5]

~85% Excellent

Note: The performance of adhesives can be influenced by factors such as temperature,

exposure duration, and the specific formulation of the adhesive and solvent.[7]

In-Depth Analysis of Adhesive Performance
Permabond 910 and Cyanoacrylates:

Permabond 910, a methyl cyanoacrylate, demonstrates excellent resistance to non-polar

solvents such as gasoline and motor oil.[1][6] However, its performance significantly diminishes
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when exposed to polar solvents. Acetone is a known solvent for cyanoacrylates and will rapidly

dissolve the bond.[1][2] Alcohols like ethanol and isopropanol will cause a gradual deterioration

of the bond over several months.[1][2] Prolonged exposure to high humidity or water, especially

at elevated temperatures, is detrimental to the bond's integrity.[1]

Alternative Adhesives:

Epoxies: One-component epoxies generally exhibit broader chemical resistance compared

to cyanoacrylates, showing good to excellent resistance against a range of polar and non-

polar solvents.[8] They are a suitable alternative for applications requiring long-term

durability in chemically aggressive environments.

Silicones: Silicone adhesives are known for their excellent resistance to water and a wide

range of chemicals, although they may show swelling in the presence of some solvents.[9]

[10] They are particularly vulnerable to strong acids and certain organic solvents like

acetone.[3]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and comparability. The primary method for evaluating the chemical resistance of

adhesives is through immersion testing, followed by mechanical strength testing.

ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical

Reagents

This standard outlines the procedure for exposing plastic materials (including cured adhesives)

to chemical reagents and evaluating the effect on their properties.

Specimen Preparation: Adhesive bonds are prepared using standardized substrates (e.g.,

steel, aluminum) according to ASTM D1002 for lap shear specimens. The adhesive is

allowed to fully cure as per the manufacturer's instructions.

Initial Strength Measurement: A set of control specimens is tested for their initial bond

strength (e.g., lap shear strength) without chemical exposure.
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Chemical Immersion: The test specimens are fully immersed in the selected laboratory

solvents for a specified duration (e.g., 1000 hours) and temperature (e.g., 22°C), as detailed

in the Permabond technical datasheet.[11]

Post-Immersion Analysis: After immersion, the specimens are removed, gently wiped to

remove excess solvent, and allowed to condition back to ambient temperature.

Final Strength Measurement: The bond strength of the immersed specimens is then

measured using the same method as the control group.

Calculation of Strength Retention: The percentage of strength retention is calculated as:

(Final Bond Strength / Initial Bond Strength) x 100%

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the chemical resistance testing protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1167610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

